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For Researchers, Scientists, and Drug Development Professionals

Undecane (C₁₁H₂₄) is an alkane hydrocarbon with 159 structural isomers.[1][2][3] This guide

provides a detailed overview of the structural formulas, physicochemical properties, and

analytical methodologies related to the isomers of undecane. As components of complex

hydrocarbon mixtures and potential scaffolds in medicinal chemistry, a thorough understanding

of their properties is essential.

The Structural Diversity of Undecane Isomers
The 159 structural isomers of undecane arise from the various branching patterns possible for

an eleven-carbon chain. These isomers can be broadly categorized based on the length of their

principal carbon chain and the nature of their alkyl substituents. The primary classes of

undecane isomers include the straight-chain n-undecane, various methyldecanes,

dimethylnonanes, ethylnonanes, and so on, with increasing degrees of branching leading to a

large number of possible structures.
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The nature and position of these branches significantly influence the physicochemical

properties of the isomers. Generally, increased branching leads to a more compact, spherical

molecular shape, which reduces the surface area available for intermolecular van der Waals

forces. This typically results in lower boiling points compared to the linear isomer, n-undecane.

[1]
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Caption: Classification of Undecane Isomers.
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Physicochemical Properties of Selected Undecane
Isomers
The following table summarizes the available physicochemical data for n-undecane and a

selection of its branched isomers. It is important to note that experimental data for all 159

isomers are not readily available in the literature.
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Isomer
Name

CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Structural
Formula

n-Undecane 1120-21-4 196 -26 0.740
CH₃(CH₂)₉CH

₃

2-

Methyldecan

e

6975-98-0 189.3 - 0.737
CH₃CH(CH₃)

(CH₂)₇CH₃

3-

Methyldecan

e

13151-34-3 188.1 - 189.1 -92.9 0.742

CH₃CH₂CH(C

H₃)

(CH₂)₆CH₃

4-

Methyldecan

e

2847-72-5 188.7 - 0.741

CH₃(CH₂)₂CH

(CH₃)

(CH₂)₅CH₃

5-

Methyldecan

e

13151-35-4 186.1 -57.06 (est.) 0.742

CH₃(CH₂)₃CH

(CH₃)

(CH₂)₄CH₃

2,2-

Dimethylnona

ne

17301-99-4 180.5 - 0.743
(CH₃)₃C(CH₂)

₆CH₃

3,3-

Dimethylnona

ne

4110-44-5 185.7 - 0.756
CH₃CH₂C(CH

₃)₂(CH₂)₅CH₃

4,4-

Dimethylnona

ne

17302-18-0 186 - 0.757

CH₃(CH₂)₂C(

CH₃)₂(CH₂)₄

CH₃

2,3-

Dimethylnona

ne

2884-06-2 186 -57.06 (est.) 0.7438

CH₃CH(CH₃)

CH(CH₃)

(CH₂)₅CH₃

Experimental Protocols
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Synthesis of Branched Undecane Isomers (General
Approach)
The synthesis of specific branched alkanes often involves the construction of the carbon

skeleton through carbon-carbon bond-forming reactions, followed by the removal of functional

groups. A common strategy is the Grignard reaction.

Example: Synthesis of 5-Methyl-5-decanol (a precursor to a branched undecane isomer)

1-Bromobutane + Mg
2-Heptanone

Grignard Reagent Formation
(Butylmagnesium bromide)

Nucleophilic Addition

Alkoxide Intermediate

Aqueous Workup (H₃O⁺)

5-Methyl-5-decanol

Click to download full resolution via product page

Caption: Grignard Synthesis Workflow.
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Methodology:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. Anhydrous

diethyl ether is added, followed by a small crystal of iodine to initiate the reaction. 1-

Bromobutane is then added dropwise from the dropping funnel to maintain a gentle reflux.

The reaction mixture is stirred until the magnesium is consumed.

Reaction with Ketone: The Grignard reagent is cooled in an ice bath, and a solution of 2-

heptanone in anhydrous diethyl ether is added dropwise with stirring. After the addition is

complete, the reaction mixture is stirred at room temperature for several hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 5-

methyl-5-decanol.

Reduction to Alkane: The tertiary alcohol can be converted to the corresponding alkane via a

two-step process involving dehydration to an alkene followed by catalytic hydrogenation.

Characterization of Undecane Isomers
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the components of a mixture of

undecane isomers.

Methodology:

Sample Preparation: A dilute solution of the undecane isomer mixture is prepared in a

volatile solvent such as hexane.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a nonpolar

stationary phase like dimethylpolysiloxane) is coupled to a mass spectrometer.

GC Conditions:
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Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An initial temperature of 50 °C is held for 2 minutes, then

ramped to 200 °C at a rate of 5 °C/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-200.

Data Analysis: The retention time of each peak in the chromatogram provides information

about the boiling point of the isomer. The mass spectrum of each peak provides the

molecular weight and a characteristic fragmentation pattern that can be used to elucidate the

structure of the isomer. Branched alkanes often show characteristic fragmentation patterns

resulting from cleavage at the branch points.

Boiling Point Determination (Micro-method)

The boiling point is a key physical property for characterizing a liquid sample.
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Caption: Boiling Point Determination Workflow.

Methodology:

A small amount of the liquid undecane isomer is placed in a fusion tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.
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The fusion tube is attached to a thermometer and heated in a heating block or oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Conclusion
The 159 structural isomers of undecane represent a significant challenge in terms of complete

synthesis and characterization. However, by understanding the principles of IUPAC

nomenclature, the effects of branching on physicochemical properties, and the application of

modern analytical techniques such as GC-MS, researchers can effectively identify and

characterize these compounds. The experimental protocols outlined in this guide provide a

foundation for the practical investigation of undecane isomers in various scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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